Cas no 63979-53-3 (2-Methyl-6,7-methylenedioxy-1,2,3,4-tetrahydro-1-(3,4,5-trimethoxyphenyl)isoquinoline)

• Product Name: 2-Methyl-6,7-methylenedioxy-1,2,3,4-tetrahydro-1-(3,4,5-trimethoxyphenyl)isoquinoline
• CAS No: 63979-53-3
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 521099
• PubChem ID: 45920
• Update Time: 2024-03-01

2-Methyl-6,7-methylenedioxy-1,2,3,4-tetrahydro-1-(3,4,5-trimethoxyphenyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]isoquinoline,5,6,7,8-tetrahydro-6-methyl-5-(3,4,5-trimethoxyphenyl)-
• 5,6,7,8-Tetrahydro-6-methyl-5-(3,4,5-trimethoxyphenyl)-1,3-dioxolo[4,5-g]isoquinoline
• 2-Methyl-6,7-methylenedioxy-1,2,3,4-tetrahydro-1-(3,4,5-trimethoxyphenyl)isoquinoline
• 1,3-Dioxolo(4,5-g)isoquinoline, 5,6,7,8-tetrahydro-6-methyl-5-(3,4,5-trimethoxyphenyl)-
• 6-Methyl-5-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydro-2H-[1,3]dioxolo[4,5-g]isoquinoline

• Inchi： 1S/C20H23NO5/c1-21-6-5-12-7-15-16(26-11-25-15)10-14(12)19(21)13-8-17(22-2)20(24-4)18(9-13)23-3/h7-10,19H,5-6,11H2,1-4H3
• InChI Key： YNNAIAGUISNRCA-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CCN(C)C1C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 393.134
• Monoisotopic Mass: 393.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.212
• Boiling Point: 452°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.574

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines